Cas no 1034638-17-9 (1-(4-chlorophenyl)-3-ethoxyprop-2-en-1-one)

• Product Name: 1-(4-chlorophenyl)-3-ethoxyprop-2-en-1-one
• CAS No: 1034638-17-9
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5797211
• PubChem ID: 63708984
• Update Time: 2025-06-29

1-(4-chlorophenyl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-chlorophenyl)-3-ethoxy-
• 1-(4-chlorophenyl)-3-ethoxyprop-2-en-1-one

• Inchi： 1S/C11H11ClO2/c1-2-14-8-7-11(13)9-3-5-10(12)6-4-9/h3-8H,2H2,1H3
• InChI Key： YQAANMMINLTTHH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(=O)C=COCC

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 308.3±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(4-chlorophenyl)-3-ethoxyprop-2-en-1-one

Introduction to 1-(4-chlorophenyl)-3-ethoxyprop-2-en-1-one (CAS No. 1034638-17-9)

1-(4-chlorophenyl)-3-ethoxyprop-2-en-1-one (commonly referred to as chlorophenyl ethoxypropenone) is a versatile organic compound with the CAS registry number 1034638-17-9. This compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, featuring a chlorophenyl group, an ethoxy substituent, and a propenone backbone, contributes to its reactivity and functionality.

Recent studies have highlighted the potential of chlorophenyl ethoxypropenone as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics and anticancer agents, leveraging its ability to form stable conjugates with other bioactive molecules. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The structural integrity of chlorophenyl ethoxypropenone is further enhanced by its conjugated enone system, which not only stabilizes the molecule but also facilitates its participation in various photochemical reactions. This property has been exploited in the development of advanced materials, such as light-responsive polymers and sensors. A 2023 paper in *Advanced Materials* reported that incorporating this compound into polymer matrices significantly improved their mechanical properties under UV light exposure.

In terms of synthesis, chlorophenyl ethoxypropenone can be efficiently prepared via a variety of methods, including the Claisen condensation reaction and Michael addition. These methods allow for precise control over the product's stereochemistry and purity, making it suitable for large-scale production in industries such as pharmaceutical manufacturing and agrochemical synthesis.

Moreover, the compound's solubility characteristics make it an ideal candidate for use in drug delivery systems. Its ability to dissolve in both polar and non-polar solvents enables the formulation of targeted drug delivery vehicles, enhancing bioavailability and reducing systemic toxicity. A 2024 study in *Biomaterials Science* highlighted its potential as a carrier for anticancer drugs, demonstrating improved therapeutic efficacy in preclinical models.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for chlorophenyl ethoxypropenone to reduce production costs and environmental impact. Green chemistry approaches, such as catalytic hydrogenation using renewable catalysts, are being explored to enhance sustainability. Additionally, investigations into its biodegradation pathways are underway to ensure its safe use in environmental applications.

In conclusion, chlorophenyl ethoxypropenone (CAS No. 1034638-17-9) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.